4-Bromo-5-isopropyl-1H-indazole
Overview
Description
Scientific Research Applications
Regioselective Protection and Amine Coupling in Indazoles
Research on indazoles, including 4-Bromo-5-isopropyl-1H-indazole, has shown that they can undergo regioselective protection under certain conditions, leading to novel derivatives through amine coupling reactions. This property is significant for synthesizing various biologically active compounds, highlighting the versatile nature of indazoles in medicinal chemistry and drug development (Slade et al., 2009).
Click Chemistry in Drug Discovery
The application of click chemistry, involving reactions such as the copper-(I)-catalyzed formation of 1,2,3-triazoles from azides and terminal acetylenes, has found increasing use in drug discovery. This methodology, potentially applicable to indazole derivatives like this compound, offers a modular, reliable, and bio-compatible approach to linking molecules, with the products often showing significant biological activity (Kolb & Sharpless, 2003).
Corrosion Inhibition by Triazole Derivatives
Studies on triazole derivatives have demonstrated their effectiveness in inhibiting corrosion of metals in acidic media. These compounds, related to indazole derivatives by their heterocyclic nature, show how structural variations can influence inhibitory efficiency, providing insights into designing effective corrosion inhibitors based on indazole structures (Bentiss et al., 2007).
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that indazole derivatives, which include 4-bromo-5-isopropyl-1h-indazole, have been used in the development of new drugs due to their broad range of chemical and biological properties .
Mode of Action
It’s known that the cyclization process in the synthesis of indazole derivatives is greatly affected by the hydrogen bond .
Biochemical Pathways
Indazole derivatives have been reported to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Result of Action
Indazole derivatives have been reported to show a broad range of biological activities .
Properties
IUPAC Name |
4-bromo-5-propan-2-yl-1H-indazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrN2/c1-6(2)7-3-4-9-8(10(7)11)5-12-13-9/h3-6H,1-2H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKZRMRNUPRUYCW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C2=C(C=C1)NN=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40626541 | |
Record name | 4-Bromo-5-(propan-2-yl)-1H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40626541 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
610796-21-9 | |
Record name | 4-Bromo-5-(propan-2-yl)-1H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40626541 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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